Cas no 89771-75-5 ((3R,4S,5R)-5-[(1-carboxyethenyl)oxy]-4-hydroxy-3-(phosphonooxy)cyclohex-1-ene-1-carboxylic acid)

• Product Name: (3R,4S,5R)-5-[(1-carboxyethenyl)oxy]-4-hydroxy-3-(phosphonooxy)cyclohex-1-ene-1-carboxylic acid
• CAS No: 89771-75-5
• MF: C₁₀H₁₃O₁₀P
• MW: 324.177984952927
• CID: 1944455
• PubChem ID: 439463
• Update Time: 2025-04-21

(3R,4S,5R)-5-[(1-carboxyethenyl)oxy]-4-hydroxy-3-(phosphonooxy)cyclohex-1-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (3R,4S,5R)-5-[(1-carboxyethenyl)oxy]-4-hydroxy-3-(phosphonooxy)cyclohex-1-ene-1-carboxylic acid
• C01269
• 5-O-(1-carboxyvinyl)-3-phosphoshikimate
• O5-(1-carboxyvinyl)-3-phosphate shikimate
• 5-[(1-CARBOXYVINYL)OXY]-4-HYDROXY-3-(PHOSPHONOOXY)CYCLOHEX-1-ENE-1-CARBOXYLIC ACID
• BDBM50281341
• 1-cyclohexene-1-carboxylic acid, 5-[(1-carboxyethenyl)oxy]-4-hydroxy-3-(phosphonooxy)-, (3R,4S,5R)-
• 1-Cyclohexene-1-carboxylic acid, 5-[(1-carboxyethenyl)oxy]-4-hydroxy-3-(phosphonooxy)-, [3R-(3alpha,4alpha,5beta)]-
• Q3604489
• (3R,4S,5R)-5-(1-carboxyethenyloxy)-4-hydroxy-3-(phosphonooxy)cyclohex-1-ene-1-carboxylic acid
• EPSP
• DTXSID70331414
• CHEMBL317037
• 5-ENOLPYRUVYLSHIKIMATE-3-PHOSPHATE
• 5-O-(1-carboxyvinyl)-3-phosphoshikimic acid
• 89771-75-5
• CHEBI:16257
• O5-(1-Carboxyvinyl)-3-phosphoshikimate
• QUTYKIXIUDQOLK-PRJMDXOYSA-N
• (3R,4S,5R)-5-(1-carboxyethenoxy)-4-hydroxy-3-phosphonooxycyclohexene-1-carboxylic acid

• Inchi： 1S/C10H13O10P/c1-4(9(12)13)19-6-2-5(10(14)15)3-7(8(6)11)20-21(16,17)18/h3,6-8,11H,1-2H2,(H,12,13)(H,14,15)(H2,16,17,18)/t6-,7-,8+/m1/s1
• InChI Key： QUTYKIXIUDQOLK-PRJMDXOYSA-N
• SMILES： P(=O)(O)(O)O[C@@H]1C=C(C(=O)O)C[C@H]([C@@H]1O)OC(=C)C(=O)O

Computed Properties

• Exact Mass: 324.02463360g/mol
• Monoisotopic Mass: 324.02463360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 171Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Monoalkyl phosphates